
The Metabolic Significance of H-Leu-His-OH: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: H-Leu-his-OH

Cat. No.: B15598184 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
The dipeptide H-Leu-His-OH (L-Leucyl-L-Histidine) is a naturally occurring metabolite, primarily

understood through the lens of its constituent amino acids, L-leucine and L-histidine. While its

specific signaling roles are an emerging area of research, its metabolic significance is largely

attributed to its hydrolysis and the subsequent participation of its amino acid components in a

myriad of physiological processes. This technical guide provides a comprehensive overview of

the current understanding of H-Leu-His-OH as a metabolite, including its relationship with its

isomer His-Leu, its physicochemical properties, the metabolic pathways of its constituents, and

relevant experimental protocols for its study.

Introduction to H-Leu-His-OH and Its Isomer His-Leu
H-Leu-His-OH is a dipeptide composed of L-leucine and L-histidine.[1][2] Like other dipeptides,

it can be sourced from the digestion of dietary proteins or the breakdown of endogenous

proteins.[3] While research specifically focused on H-Leu-His-OH is limited, its isomer, His-Leu

(L-Histidyl-L-Leucine), has been identified as a hydrolytic byproduct of angiotensin metabolism.

[4][5] His-Leu is recognized for its role as a potent copper chelator, forming highly redox-active

species, which suggests its involvement in metal ion homeostasis and redox signaling.[4][5]

Although the order of amino acids can significantly alter the biological function of a peptide, in

the context of metabolism where hydrolysis is a primary fate, the distinction may be less critical
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as they both release the same constituent amino acids. However, for specific receptor

interactions or transport mechanisms, the sequence is paramount.

Physicochemical and Biological Properties
A summary of the key physicochemical and biological properties of H-Leu-His-OH and its

constituent amino acids is provided below.

Property
H-Leu-His-OH / His-
Leu

L-Leucine L-Histidine

IUPAC Name

(2S)-2-[[(2S)-2-amino-

4-

methylpentanoyl]amin

o]-3-(1H-imidazol-5-

yl)propanoic acid

(2S)-2-amino-4-

methylpentanoic acid

(2S)-2-amino-3-(1H-

imidazol-4-

yl)propanoic acid

Molecular Formula C12H20N4O3[1] C6H13NO2 C6H9N3O2

Molecular Weight 268.31 g/mol [1][6] 131.17 g/mol 155.15 g/mol

Biological Role

Metabolite, potential

copper chelator (as

His-Leu)[1][4][5],

building block for

peptide synthesis.[5]

Essential amino acid,

protein synthesis

activator (mTOR

pathway)[7], energy

metabolism.[7]

Essential amino acid,

proton buffering, metal

ion chelation,

antioxidant, histamine

precursor.[8][9][10]

Metabolic Pathways
The primary metabolic fate of H-Leu-His-OH is believed to be its hydrolysis into L-leucine and

L-histidine by peptidases. These amino acids then enter their respective, well-characterized

metabolic pathways.

Hydrolysis of H-Leu-His-OH
Dipeptides are typically hydrolyzed in the bloodstream or within cells by various dipeptidases.

This process releases the constituent amino acids for cellular utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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